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Compound of Interest

Compound Name: 5-Methyl-1,4-thiazepane

CAS No.: 7670-50-0

Cat. No.: B1441846

Get Quote

This document provides a comprehensive guide to the safe handling, storage, and use of 5-
Methyl-1,4-thiazepane (CAS No. 7670-50-0). The protocols and recommendations outlined

herein are designed for researchers, scientists, and drug development professionals to ensure

the integrity of the compound and the safety of laboratory personnel.

Introduction: Understanding the Chemistry of 5-
Methyl-1,4-thiazepane
5-Methyl-1,4-thiazepane is a heterocyclic compound featuring a seven-membered ring

containing both a sulfur (thioether) and a nitrogen (secondary amine) atom.[1][2] This unique

structure is of interest in medicinal chemistry and drug development, as the 1,4-thiazepane

scaffold is found in various bioactive molecules.[3][4][5][6] The presence of both a thioether and

a secondary amine dictates its chemical reactivity and informs the necessary handling and

storage precautions. Thioethers are susceptible to oxidation, which can form sulfoxides and

sulfones, while secondary amines can also be prone to oxidation and other reactions.[7]

Therefore, understanding these intrinsic properties is crucial for maintaining the compound's

purity and stability.
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Hazard Identification and Safety Precautions
5-Methyl-1,4-thiazepane is classified as a hazardous substance and must be handled with

appropriate care.

GHS Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin),

H332 (Harmful if inhaled), H335 (May cause respiratory irritation), H314 (Causes severe skin

burns and eye damage), H227 (Combustible liquid).[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
Due to the corrosive and harmful nature of this compound, the following PPE is mandatory

when handling 5-Methyl-1,4-thiazepane:

Eye Protection: Chemical safety goggles and a face shield are essential to protect against

splashes.[8][9]

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.

Always inspect gloves for integrity before use and dispose of them properly after handling.[8]

[9]

Skin and Body Protection: A lab coat is required. For larger quantities or when there is a

significant risk of splashing, a chemical-resistant apron and additional protective clothing

should be used.[8]

Respiratory Protection: Handle only in a well-ventilated area, preferably within a certified

chemical fume hood, to avoid inhalation of vapors.[8][10]

First Aid Measures
In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

In case of skin contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Seek immediate medical attention.
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If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[9]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[9]

Storage and Stability
Proper storage is critical to maintain the quality and stability of 5-Methyl-1,4-thiazepane. The

primary concerns are its sensitivity to air (oxygen) and light.

Recommended Storage Conditions
Parameter Recommendation Rationale

Temperature Room Temperature
The compound is stable at

ambient temperatures.

Atmosphere Inert Gas (Argon or Nitrogen)

The thioether and secondary

amine moieties are susceptible

to oxidation.[7][11] An inert

atmosphere prevents

degradation.

Light Keep in a dark place
To prevent potential light-

induced degradation.

Container
Tightly sealed, appropriate

chemical-resistant container

Prevents contamination and

exposure to moisture and air.

Data synthesized from supplier information.[1]

Long-Term Storage Protocol
For long-term storage, it is advisable to use a container with a secure, airtight seal, such as

those with a PTFE-lined cap. The following workflow outlines the best practices for receiving

and storing the compound.
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Receive Compound Inspect Container Integrity Place in Secondary Containment Transfer to Inert Atmosphere Glovebox/Glovebag If original container is not ideal, transfer to a suitable vial Backfill with Argon/Nitrogen Seal Tightly Store in a Dark, Designated Cabinet at Room Temperature
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Caption: Workflow for receiving and storing 5-Methyl-1,4-thiazepane.

Handling and Use Protocols
Given its air-sensitive nature, all manipulations of 5-Methyl-1,4-thiazepane should be

performed under an inert atmosphere.[12][13][14]

Protocol for Preparing a Stock Solution
This protocol details the preparation of a stock solution using Schlenk line techniques to ensure

an oxygen-free environment.

Materials:

5-Methyl-1,4-thiazepane

Anhydrous solvent (e.g., DMSO, DMF, Dichloromethane - ensure compatibility with your

experimental system)

Schlenk flask or a vial with a septum-sealed cap

Gas-tight syringes and needles

Source of dry inert gas (Argon or Nitrogen)

Procedure:

Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., at 120 °C

for at least 4 hours) and cooled under a stream of inert gas.[11]

Inert Atmosphere: Assemble the glassware and purge the system with inert gas. A slight

positive pressure of the inert gas should be maintained throughout the procedure, which can

be monitored with an oil bubbler.[13]
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Solvent Transfer: Transfer the required volume of anhydrous solvent to the Schlenk flask or

vial using a dry, inert gas-flushed syringe.

Compound Transfer:

Carefully uncap the 5-Methyl-1,4-thiazepane container under a positive flow of inert gas.

Using a clean, dry, and inert gas-flushed syringe, withdraw the desired volume of the liquid

compound.

Quickly transfer the compound to the solvent-containing flask/vial by injecting it through

the septum.

Homogenization: Gently swirl or stir the solution until the compound is fully dissolved.

Storage of Stock Solution: If not for immediate use, the stock solution should be stored under

an inert atmosphere, protected from light, and at an appropriate temperature (typically ≤

-20°C to minimize solvent evaporation and slow potential degradation).
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Caption: Protocol for preparing a stock solution of 5-Methyl-1,4-thiazepane.

Spill and Waste Disposal
Spill Management
In case of a spill, evacuate the area and ensure adequate ventilation. Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material such as vermiculite or sand.[10] Collect

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1441846/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-5-methyl-1-4-thiazepane
https://www.benchchem.com/product/b1441846/docs?utm_src=pdf-body#application-notes-and-protocols-for-5-methyl-1-4-thiazepane
https://static.cymitquimica.com/products/10/pdf/sds-F465109.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the absorbed material into a sealed container for disposal.

Waste Disposal
All waste containing 5-Methyl-1,4-thiazepane should be treated as hazardous chemical waste.

Dispose of the waste in a properly labeled, sealed container. Follow all local, state, and federal

regulations for hazardous waste disposal. Do not dispose of it down the drain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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